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Compound of Interest

Compound Name: Tedizolid

Cat. No.: B1663884

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the susceptibility of Gram-
positive bacteria to Tedizolid, a next-generation oxazolidinone antibiotic. The methodologies
outlined are based on established standards from the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Introduction

Tedizolid phosphate is the prodrug of tedizolid, which exerts its antibacterial effect by binding
to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[1] It is
approved for the treatment of acute bacterial skin and skin structure infections (ABSSSI)
caused by susceptible Gram-positive pathogens, including Staphylococcus aureus (including
methicillin-resistant strains, MRSA), Streptococcus pyogenes, Streptococcus agalactiae, the
Streptococcus anginosus group, and Enterococcus faecalis.[2][3][4] Accurate susceptibility
testing is crucial for appropriate clinical use and for monitoring the emergence of resistance.

Quantitative Data Summary

The following tables summarize the Minimum Inhibitory Concentration (MIC) and disk diffusion
breakpoints for Tedizolid according to the CLSI and the U.S. Food and Drug Administration
(FDA).

Table 1: Tedizolid MIC Breakpoints (ug/mL)
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Organism CLSI (M100) FDA
Staphylococcus aureus <0.5(S),1 (1), 22 (R) <0.5(S),1 (), 22 (R)[3]
Streptococcus pyogenes <0.5 (S) <0.5 (9)[2][3]
Streptococcus agalactiae <0.5 (S) <0.5 (9)[2][3]
Streptococcus anginosus

<0.25 (S) <0.25 (S)[2][3]
group
Enterococcus faecalis <0.5 (S) <0.5 (S)[2][4]

(S) = Susceptible, (I) = Intermediate, (R) = Resistant

Table 2: Tedizolid Disk Diffusion Breakpoints (20 ug disk)

Organism

Zone Diameter (mm) - CLSI (M100)

Staphylococcus aureus

>20 (S), 17-19 (1), <16 (R)

Beta-hemolytic streptococci

>21 (S)

Viridans group streptococci

>23 (S)

Experimental Protocols

Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of Tedizolid required to

inhibit the visible growth of a bacterium in a liquid growth medium.

a. Materials:

Tedizolid analytical standard

Sterile 96-well microtiter plates

Cation-adjusted Mueller-Hinton broth (CAMHB)

Bacterial inoculum suspension standardized to 0.5 McFarland turbidity
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e Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213, Enterococcus
faecalis ATCC® 29212, Streptococcus pneumoniae ATCC® 49619)[2]

b. Protocol:

o Prepare Tedizolid Stock Solution: Prepare a stock solution of Tedizolid in a suitable solvent
(e.g., dimethyl sulfoxide) and further dilute in CAMHB to the desired starting concentration.

o Prepare Microtiter Plates: Dispense 50 yL of CAMHB into each well of a 96-well plate.

» Serial Dilutions: Add 50 uL of the Tedizolid working solution to the first well of each row and
perform serial twofold dilutions across the plate.

e Inoculum Preparation: Prepare a bacterial inoculum suspension in sterile saline or broth,
adjusted to the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2
x 108 CFU/mL. Dilute this suspension to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well.

¢ Inoculation: Add 50 uL of the standardized inoculum to each well.
e Incubation: Incubate the plates at 35°C + 2°C for 16-20 hours in ambient air.

o Reading Results: The MIC is the lowest concentration of Tedizolid that completely inhibits
visible growth of the organism. A slight haze or a single small button at the bottom of the well
may be disregarded. For Tedizolid, an 80% inhibition endpoint criterion should be employed.

[5]

e Quality Control: Concurrently test the recommended QC strains. The resulting MIC values
should fall within the acceptable ranges specified by CLSI.

Disk Diffusion Method (Kirby-Bauer)

This method assesses the susceptibility of a bacterium to Tedizolid by measuring the diameter
of the zone of growth inhibition around a disk impregnated with a specific amount of the drug.

a. Materials:

o Tedizolid disks (20 ug)
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Mueller-Hinton agar (MHA) plates (4 mm depth)

Bacterial inoculum suspension standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 25923)
. Protocol:

Inoculum Preparation: Prepare a bacterial inoculum suspension as described for the broth
microdilution method.

Inoculation of Agar Plate: Dip a sterile cotton swab into the inoculum suspension and rotate it
against the side of the tube to remove excess fluid. Swab the entire surface of the MHA plate
three times, rotating the plate approximately 60 degrees after each application to ensure
even distribution of the inoculum.

Application of Disks: Aseptically apply a Tedizolid 20 ug disk to the surface of the inoculated
agar plate. Gently press the disk to ensure complete contact with the agar.

Incubation: Invert the plates and incubate at 35°C + 2°C for 16-18 hours in ambient air.

Reading Results: Measure the diameter of the zone of complete growth inhibition in
millimeters, including the diameter of the disk. For Staphylococcus spp., read the zones with
reflected light.

Interpretation: Interpret the zone diameters according to the breakpoints provided in Table 2.

Quality Control: Concurrently test the recommended QC strains. The zone diameters should
be within the acceptable ranges specified by CLSI.

Visualizations
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Caption: Experimental workflow for Tedizolid susceptibility testing.

Tedizolid

Binds to 23S rRNA

Bacterial 50S Ribosomal Subunit Inhibits

70S Initiation Complex
Formation

Protein Synthesis

Bacterial Growth
and Replication

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1663884?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Mechanism of action of Tedizolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Protocols for Tedizolid Susceptibility Testing:
Application Notes for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663884+#standard-protocol-for-tedizolid-
susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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